Cas no 2228793-92-6 (1-(1-ethoxyethyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-ethoxyethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228793-92-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6080340
• PubChem ID: 165969304
• Update Time: 2025-06-10

1-(1-ethoxyethyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxyethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228793-92-6
• EN300-1797375

• Inchi： 1S/C10H18O3/c1-5-13-7(2)10(8(11)12)6-9(10,3)4/h7H,5-6H2,1-4H3,(H,11,12)
• InChI Key： KEFKLOWYJZBDJS-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(1-ethoxyethyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(1-ethoxyethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228793-92-6)

The compound 1-(1-ethoxyethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228793-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its cyclopropane ring and ethoxyethyl moiety provide a stable yet reactive framework that can be further functionalized, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory pathways.

One of the most notable advancements is the compound's application in the synthesis of prodrugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(1-ethoxyethyl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibit improved bioavailability and targeted delivery properties. The study utilized advanced computational modeling to predict the compound's metabolic stability, which was subsequently validated through in vitro and in vivo experiments.

In addition to its pharmacological potential, recent research has explored the compound's mechanism of action at the molecular level. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its three-dimensional structure and interactions with biological targets. These structural insights have paved the way for the design of more potent and selective analogs, as reported in a recent issue of ACS Chemical Biology.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Current research efforts are focused on addressing issues related to its solubility and metabolic clearance. Collaborative studies between academic institutions and pharmaceutical companies are underway to develop formulations that enhance its therapeutic efficacy while minimizing off-target effects.

In conclusion, 1-(1-ethoxyethyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies should continue to explore its potential in treating diseases such as cancer and autoimmune disorders, leveraging the latest advancements in chemical biology and computational drug design.